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Compound of Interest

Methyl 3-(3-
Compound Name:
bromophenyl)propanoate

Cat. No.: B121748

For researchers, scientists, and professionals engaged in drug development, a precise
understanding of the molecular characteristics of chemical compounds is paramount. This
guide provides a detailed breakdown of the molecular weight of Methyl 3-(3-
bromophenyl)propanoate, a compound of interest in various research domains.

Molecular Composition and Weight Calculation

The molecular weight of a compound is determined by the sum of the atomic weights of its
constituent atoms. The chemical formula for Methyl 3-(3-bromophenyl)propanoate is
C10H11BrOz2. To calculate its molecular weight, the number of atoms of each element is
multiplied by the element's standard atomic weight.

The calculation is as follows:

(Number of Carbon atoms x Atomic weight of Carbon) + (Number of Hydrogen atoms x Atomic
weight of Hydrogen) + (Number of Bromine atoms x Atomic weight of Bromine) + (Number of
Oxygen atoms x Atomic weight of Oxygen)

(10 x 12.011 amu) + (11 x 1.008 amu) + (1 x 79.904 amu) + (2 x 15.999 amu) = 243.10 g/mol

The following table provides a comprehensive summary of the atomic contributions to the total
molecular weight of Methyl 3-(3-bromophenyl)propanoate.
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] . Total
. Atomic Weight o
Element Symbol Quantity ( ) Contribution
amu

(amu)
Carbon C 10 12.011[1][2] 120.11
Hydrogen H 11 1.008[3][4] 11.088
Bromine Br 1 79.904[5][6] 79.904
Oxygen o} 2 15.999[7][8] 31.998

Total 243.10

Therefore, the molecular weight of Methyl 3-(3-bromophenyl)propanoate is 243.10 g/mol .

Logical Workflow for Molecular Weight
Determination

The process of determining the molecular weight of a chemical compound follows a
straightforward logical path, as illustrated in the diagram below. This workflow is fundamental in
chemical and pharmaceutical sciences for the accurate characterization of substances.

‘Workflow for Molecular Weight Calculation
Find Standard Atomic Weights
(C: 12.011, H: 1.008, Br: 79.904, O: 15.999)
4

Determine Constituent Elements
(C, H, Br, 0)

Sum Masses for Total Molecular Weight
(243.10 g/mol)

Calculate Total Mass for Each Element |—————3

Identify Chemical Formula
(C10H11BrOz)

Count Atoms of Each Element

(C: 10, H: 11, Br: 1, 0: 2)

Click to download full resolution via product page

A flowchart illustrating the steps to calculate the molecular weight of a compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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